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Compound of Interest

ethyl 5-cyano-2H-pyridine-1-
Compound Name:
carboxylate

Cat. No.: B009333

An In-depth Technical Guide to the Safety and Handling of Ethyl 5-cyano-2H-pyridine-1-
carboxylate and Related Cyanopyridine Derivatives

Disclaimer: No direct safety and handling data was found for the specific compound ethyl 5-
cyano-2H-pyridine-1-carboxylate. The following guide is based on safety information for
structurally related cyanopyridine compounds. It is imperative to obtain the specific Safety Data
Sheet (SDS) for ethyl 5-cyano-2H-pyridine-1-carboxylate before handling and to perform a
thorough risk assessment.

This guide is intended for researchers, scientists, and drug development professionals,
providing a comprehensive overview of the potential hazards and recommended handling
precautions for ethyl 5-cyano-2H-pyridine-1-carboxylate, based on data from analogous
compounds.

Hazard Identification and Classification

Based on data from related cyanopyridine derivatives, ethyl 5-cyano-2H-pyridine-1-
carboxylate should be treated as a potentially hazardous substance. The primary hazards are
expected to be related to the cyanopyridine functional group.

GHS Classification (Anticipated)
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The Globally Harmonized System (GHS) classification for similar cyanopyridine compounds

suggests the following potential hazards.

Hazard Class

Hazard Category

GHS Code Hazard Statement

Harmful if swallowed.

Acute Toxicity, Oral Category 4 H302
[11[2]
Serious Eye Causes serious eye
o Category 1 H318
Damage/Eye Irritation damage.[1]
Skin Causes skin irritation.
] o Category 2 H315
Corrosion/Irritation [3114]
o Toxic in contact with
Acute Toxicity, Dermal  Category 3 H311 ]
skin.[4]
Acute Toxicity, o
) Category 3 H331 Toxic if inhaled.[4]
Inhalation

Signal Word

Danger[1]

Hazard and Precautionary Statements

The following tables summarize the anticipated hazard (H) and precautionary (P) statements.

Table 1: Hazard Statements

Code Statement

H302 Harmful if swallowed.[1][2]
H311 Toxic in contact with skin.[4]
H315 Causes skin irritation.[3][4]
H318 Causes serious eye damage.[1]
H331 Toxic if inhaled.[4]
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Table 2: Precautionary Statements

Code Statement

Avoid breathing
P261 _

dust/fume/gas/mist/vapors/spray.[4][5]

Wash skin thoroughly after handling.[2][4][5][6]
P264

[7]

Do not eat, drink or smoke when using this
P270

product.[2][4][5][6][7]

Use only outdoors or in a well-ventilated area.[4]
pP271

[7]
280 Wear protective gloves/protective clothing/eye

protection/face protection.[1][2][4][5][7]

IF SWALLOWED: Call a POISON CENTER or
P301+P312 S

doctor/physician if you feel unwell.[1]
P302+P352 IF ON SKIN: Wash with plenty of water.[4]

IF INHALED: Remove person to fresh air and
P304+P340 _

keep comfortable for breathing.[4]

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1][5]
P310 Immediately call a POISON CENTER or

doctor/physician.[1]

Store in a well-ventilated place. Keep container
P403+P233 _

tightly closed.[4]
P405 Store locked up.[4][7]

Dispose of contents/container to an approved
P501

waste disposal plant.[4][6][7]
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Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)

Given the anticipated toxicity and irritant properties of ethyl 5-cyano-2H-pyridine-1-
carboxylate, stringent adherence to safety protocols is mandatory.

Engineering Controls

« Ventilation: All handling of this compound should be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.[3][6][7]

o Containment: For procedures with a risk of aerosol or dust generation, use of a glove box is
recommended.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure.

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US) standards. A face shield should also be worn where there is a
risk of splashing.[5][6]

e Skin Protection:

o Gloves: Due to the potential for some cyanopyridine derivatives to penetrate standard
rubber and plastic gloves, it is crucial to select gloves with appropriate chemical
resistance.[8] Handle with gloves that have been inspected prior to use.

o Lab Coat: A flame-retardant lab coat should be worn at all times.
o Clothing: Wear impervious clothing to prevent skin contact.[5][6]

» Respiratory Protection: If exposure limits are exceeded or if ventilation is inadequate, a full-
face respirator with appropriate cartridges should be used.[5][6]
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Personal Protective Equipment (PPE) Protocol
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Figure 1: General Personal Protective Equipment (PPE) Workflow.
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Hygiene Measures

o Wash hands thoroughly with soap and water after handling and before eating, drinking, or

smoking.[3][7]

o Contaminated work clothing should be laundered separately before reuse.[3]

First-Aid Measures

Immediate medical attention is crucial in case of exposure.

Exposure Route

First-Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is
difficult, administer oxygen. If breathing has
stopped, provide artificial respiration. Do not use
mouth-to-mouth resuscitation if the victim
ingested or inhaled the substance. Seek

immediate medical attention.[5]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with plenty of soap and
water for at least 15 minutes. Seek immediate

medical attention.[5][9]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[5][9]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a poison control

center or doctor immediately.[5]

Accidental Release and Spill Management

In the event of a spill, follow these emergency procedures.
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Evacuate: Immediately evacuate personnel from the spill area.
Ventilate: Ensure the area is well-ventilated.
Control Ignition Sources: Remove all sources of ignition.[5]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the
chemical to enter drains.[5]

Clean-up:

[e]

Wear full personal protective equipment, including respiratory protection.

o

For solid spills, use dry clean-up procedures and avoid generating dust.[3]

[¢]

Absorb liquid spills with an inert material (e.g., vermiculite, sand, or earth).

[e]

Collect the spilled material and place it in a suitable, labeled container for disposal.[3][5]

Decontamination: Wash the spill area thoroughly with soap and water.
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Figure 2: Logical Flow for Spill Response.
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Storage and Disposal

Proper storage and disposal are critical to maintaining a safe laboratory environment.

Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]
o Keep away from incompatible materials such as strong oxidizing agents.

» Store in a locked cabinet or area accessible only to authorized personnel.[4]

Disposal

o Dispose of this material and its container at an approved waste disposal facility.[4][7]

o Disposal must be in accordance with all applicable federal, state, and local regulations. Do
not allow the product to enter drains or waterways.

Physical and Chemical Properties (of related
compounds)

The exact properties of ethyl 5-cyano-2H-pyridine-1-carboxylate are not available. The table
below lists properties for a related isomer, Ethyl 5-cyano-2-pyridinecarboxylate.

Property Value

CAS Number 41051-03-0[1][10]
Molecular Formula CoHsN202[1][10]
Molecular Weight 176.17 g/mol [1][10]
Form Solid[1]

This guide provides a framework for the safe handling of ethyl 5-cyano-2H-pyridine-1-
carboxylate based on the known hazards of similar compounds. Researchers must exercise
caution and seek out substance-specific data before commencing any experimental work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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